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Compound of Interest

Compound Name: BMS-192364

Cat. No.: B1667176 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for BMS-192364 could not be located. The

following guidance is based on the general principles of safe disposal for halogenated organic

research compounds and information from generic safety data sheets. Researchers must

consult their institution's Environmental Health and Safety (EHS) department for specific

disposal protocols and comply with all local, state, and federal regulations.

BMS-192364 is a research chemical with the molecular formula C₁₅H₉ClF₃N₃O₂. Its structure

includes chlorinated and fluorinated phenyl groups, classifying it as a halogenated organic

compound. Such compounds require careful handling and disposal to minimize environmental

impact and ensure personnel safety.

Personal Protective Equipment (PPE) and Handling
When handling BMS-192364 in its solid powder form or in solution, researchers should adhere

to standard laboratory safety protocols. This includes working in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of dust or aerosols. The following

personal protective equipment should be worn:

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Gloves must be

inspected for integrity before use and disposed of properly after handling the compound.

Body Protection: A standard laboratory coat is required.
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Spill Response Procedures
In the event of a spill, the area should be immediately secured to prevent further contamination.

Small Spills (Solid): If a small amount of the solid is spilled, it should be carefully swept up

using a dustpan and brush, avoiding the generation of dust. The collected material should be

placed in a sealed, labeled container for hazardous waste disposal. The area should then be

decontaminated with a suitable solvent and wiped clean.

Large Spills or Solutions: For larger spills or spills involving solutions of BMS-192364,

absorbent, non-combustible material (e.g., vermiculite, sand) should be used to contain and

absorb the spill. The absorbed material should then be collected into a labeled, sealed

container for hazardous waste disposal. The spill area should be thoroughly decontaminated.

Proper Disposal Pathway
As a halogenated organic compound, BMS-192364 should be treated as hazardous chemical

waste. It should not be disposed of down the drain or in regular trash.

Step-by-Step Disposal Procedure:

Segregation: All waste containing BMS-192364, including unused compound, contaminated

consumables (e.g., pipette tips, vials), and spill cleanup materials, must be segregated from

non-hazardous waste.

Containerization: Waste should be collected in a designated, leak-proof, and clearly labeled

hazardous waste container. The label should include the chemical name ("BMS-192364"),

the words "Hazardous Waste," and any other information required by your institution.

Storage: The sealed waste container should be stored in a designated satellite accumulation

area within the laboratory, away from incompatible materials.

Institutional Pickup: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department. The EHS department will

ensure the waste is transported to a licensed hazardous waste disposal facility, where it will

likely be destroyed via high-temperature incineration.
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Chemical and Physical Properties
A summary of the known properties of BMS-192364 is provided below for reference.

Property Value

CAS Number 202822-21-7

Molecular Formula C₁₅H₉ClF₃N₃O₂

Molecular Weight 355.70 g/mol

Appearance Solid powder

Storage
Short term (days to weeks) at 0-4°C; Long term

(months to years) at -20°C.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of BMS-
192364 waste.
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Caption: Workflow for the proper disposal of BMS-192364 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. BMS-192364 | Elex Biotech LLC [elexbiotech.com]

To cite this document: BenchChem. [Prudent Disposal of BMS-192364: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667176#bms-192364-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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